Cas no 21906-39-8 (1-3-(trifluoromethyl)phenylpropan-2-one)

1-3-(trifluoromethyl)phenylpropan-2-one Properties

Names and Identifiers

• 1-(3-(Trifluoromethyl)phenyl)propan-2-one
• 1-(alpha,alpha,alpha-Trifluoro-m-tolyl)-2-propanone
• 1-(alpha,alpha,alpha-trifluoro-m-tolyl)acetone
• 3-Trifluormethylphenyl Aceton
• M-(Trifluoromethyl)Phenylacetone
• 1-[3-(Trifluoromethyl)phenyl]-2-propanone
• 3-(Trifluoromethyl)phenylacetone
• (3-Trifluoromethyl)p
• (3-Trifluoromethyl)phenylacetone
• 1-(3-(TRIFLUOROMETHYL)PHENYL)ACETONE
• 1-[3-(Trifluoromethyl)phenyl]acetone
• 1-[3-(trifluoromethyl)phenyl]propan-2-one
• 2-Propanone,1-[3-(trifluoromethyl)phenyl]
• 3-(Trifluormethyl)phenylacetone
• 2-Propanone, 1-[3-(trifluoromethyl)phenyl]-
• m-Trifluoromethylphenylacetone
• JPHQCDCEBDRIOL-UHFFFAOYSA-N
• 3-TRIFLUOROMETHYLPHENYLACETONE
• 1-(3-Trifl
• 1-3-(trifluoromethyl)phenylpropan-2-one
• 2-Propanone, 1-(.alpha.,.alpha.,.alpha.-trifluoro-m-tolyl)-
• EINECS 244-652-6
• 2-Propanone, 1-(alpha,alpha,alpha-trifluoro-m-tolyl)-
• T1693
• 21906-39-8
• AKOS009158572
• W-107514
• 1-[3-(Trifluoromethyl)phenyl]acetone #
• 1-(3-Trifluoromethylphenyl)-2-propanone
• InChI=1/C10H9F3O/c1-7(14)5-8-3-2-4-9(6-8)10(11,12)13/h2-4,6H,5H2,1H3
• [3-(Trifluoromethyl)phenyl]acetone
• FT-0613951
• EN300-160294
• 1-(3-trifluoromethyl-phenyl)-propan-2-one
• A4692
• SY016345
• NS00049499
• TS-02868
• UX2CXD4DHD
• m-(Trifluoromethyl)benzyl methyl ketone
• 3-(Trifluoromethyl)phenylacetone, 97%
• Z992965678
• SCHEMBL265041
• MFCD00000397
• DTXSID50176320
• AC-24178
• 1-(.alpha.,.alpha.,.alpha.-Trifluoro-m-tolyl)-2-propanone
• JPHQCDCEBDRIOL-UHFFFAOYSA-
• 1-[3-(trifluoromethyl)phenyl]-propan-2-one
• DB-045727
• 1-(3-Trifluoromethylphenyl)-2-propanone; 1-(3-Trifluoromethylphenyl)acetone; 1-(3-Trifluoromethylphenyl)propane-2-one; 1-(.alpha.,.alpha.,.alpha.-Trifluoro-m-tolyl)-2-propanone.
• +Expand

• MDL： MFCD00000397
• InChIKey： JPHQCDCEBDRIOL-UHFFFAOYSA-N
• Inchi： 1S/C10H9F3O/c1-7(14)5-8-3-2-4-9(6-8)10(11,12)13/h2-4,6H,5H2,1H3
• SMILES： FC(C1=C([H])C([H])=C([H])C(=C1[H])C([H])([H])C(C([H])([H])[H])=O)(F)F

Computed Properties

• Exact Mass: 202.06100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 202.061
• Heavy Atom Count: 14
• Complexity: 210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 2.83690
• PSA: 17.07000
• Refractive Index: n20/D 1.457(lit.)
• Boiling Point: 89-90 °C/0.5 mmHg(lit.)
• Flash Point: Fahrenheit: 192.2 ° f
  Celsius: 89 ° c
  
• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.204 g/mL at 25 °C(lit.)

1-3-(trifluoromethyl)phenylpropan-2-one Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36/37/39-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

1-3-(trifluoromethyl)phenylpropan-2-one Customs Data

• HS CODE：29147000

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